Cas no 1805488-91-8 (3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride)

• Product Name: 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride
• CAS No: 1805488-91-8
• MF: C₇H₂BrClN₂O₄S
• MW: 325.523778438568
• CID: 4970449
• Update Time: 2025-06-08

3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClN2O4S/c8-5-1-4(3-10)2-6(16(9,14)15)7(5)11(12)13/h1-2H
• InChI Key： HMOXBRKVQJATGD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 434
• XLogP3: 2.2
• Topological Polar Surface Area: 112

Additional information on 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride

Introduction to 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805488-91-8)

3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805488-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of bromine, cyano, and nitro substituents on a benzenesulfonyl chloride backbone, make it a valuable building block for further chemical modifications and functionalization.

The significance of 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride lies in its utility as a precursor in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine and cyano groups into the benzene ring enhances the reactivity of the sulfonyl chloride moiety, facilitating further derivatization through nucleophilic substitution reactions. This allows chemists to tailor the structure of the resulting compounds to optimize their pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their favorable pharmacokinetic properties and low toxicity. The compound 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride has been employed in several synthetic pathways that lead to the discovery of new therapeutic entities. For instance, it has been utilized in the preparation of sulfonamides with enhanced binding affinity to target enzymes and receptors. This has opened up new avenues for treating diseases such as diabetes, infectious disorders, and chronic inflammatory conditions.

One notable application of 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride is in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying this compound to introduce specific functional groups, researchers have been able to develop potent inhibitors that selectively target aberrant kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their efficacy in clinical trials.

The incorporation of both bromine and cyano groups into the benzene ring provides additional handles for further chemical manipulation. The bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of diverse substituents such as amines, alcohols, and thiols. The cyano group can also undergo transformations such as reduction to an amine or hydrolysis to a carboxylic acid, providing further flexibility in drug design. This versatility makes 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or heteroaryl groups at specific positions on the benzene ring. These reactions have allowed for the generation of complex sulfonamide derivatives with tailored biological activities. Additionally, photoredox catalysis has been explored as a means to achieve selective functionalization under mild conditions, minimizing side reactions and improving yields.

The pharmaceutical industry has also leveraged computational chemistry and machine learning algorithms to accelerate the discovery of novel sulfonamide-based drugs derived from 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride. These computational tools have helped identify promising scaffolds and predict their biological potency with high accuracy. By integrating experimental data with computational models, researchers can design more efficient synthetic routes and optimize drug candidates for clinical development.

In conclusion, 3-Bromo-5-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1805488-91-8) is a multifaceted intermediate that plays a crucial role in modern drug discovery. Its unique structural features enable diverse chemical modifications, making it a valuable asset for synthesizing sulfonamide derivatives with potential therapeutic applications. The ongoing research in this area continues to uncover new possibilities for developing innovative treatments across various disease indications.